Cas no 127593-28-6 ([(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ))

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) structure
127593-28-6 structure
[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
127593-28-6
C44H32P2PdCl2
799.998
MFCD00075254
139220
329766353

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Properties

Names and Identifiers

    • Palladium,[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]]dichloro-, (SP-4-2)-
    • Dichloro[(S)-2,2-bis(diphenylphosphino)-1,1-binaphthyl]palladium(II)
    • Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)
    • ((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium
    • [(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II) CHLORIDE
    • [(S)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)CHLORIDE
    • Dichloro[(S)-(?)-2,2′-bis(diphenylphosphino)-1,1′-binaphthyl]palladium(II)
    • Palladium, [(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-κP]dichloro-, (SP-4-2)-
    • [(R)-(+)-2,2-Bis(Diphenylphosphino)-1,1-Binaphthyl]Palladium(II) Chloride
    • [(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
    • Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), 97%
    • Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), min. 98%
    • AKOS015914422
    • Dichloro[2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), 97%
    • SCHEMBL365531
    • dichloropalladium;[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
    • (R)-(+)-(2,2-Bis(Diphenylphosphino)-1,1-binaphthyl)palladium(II)chloride
    • [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)chloride
    • ((R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium...
    • [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II) chloride, 97%
    • PALLADIUM, [(1S)-[1,1'-BINAPHTHALENE]-2,2'-DIYLBIS[DIPHENYLPHOSPHINE-KAPPAP]]DICHLORO-, (SP-4-2)-
    • BINAP; PALLADIUM CHLORIDE
    • ((S)-2,2\\'-Bis(diphenylphosphino)-1,1\\'-binaphthyl)dichloropalladium
    • 127593-28-6
    • [(R)-(+)-2,2/'-BIS(DIPHENYLPHOSPHINO)-1,1/'-BINAPHTHYL]PALLADIUM(II) CHLORIDE
    • DICHLORO[(S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
    • AT37026
    • DICHLORO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
    • Dichloro[(S)-()-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)
    • (S)-BINAP-PdCl2
    • 2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYLPALLADIUM(II) CHLORIDE
    • MFCD00075254
    • DICHLORO[2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
    • 253157-79-8
    • F10282
    • [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II) chloride
    • 115826-95-4
    • +Expand
    • MFCD00075254
    • VDHAUMFISVWIRX-UHFFFAOYSA-L
    • InChI=1S/C44H32P2.2ClH.Pd/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;;;/h1-32H;2*1H;/q;;;+2/p-2
    • Cl[Pd-2]1([P+](C2=CC=CC=C2)(C2=CC=CC=C2)C2C=CC3C=CC=CC=3C=2C2C3=CC=CC=C3C=CC=2[P+]1(C1=CC=CC=C1)C1=CC=CC=C1)Cl

Computed Properties

  • 798.03900
  • 0
  • 0
  • 7
  • 798.03911g/mol
  • 49
  • 800
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • 0Ų

Experimental Properties

  • 10.78040
  • 27.18000
  • No data available
  • >300 °C
  • No data available
  • No data available
  • No data available
  • Sensitive to air

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000XOE-250mg
Palladium, [(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-κP]]dichloro-, (SP-4-2)-
127593-28-6 98%
250mg
$15.00
A2B Chem LLC
AA42846-250mg
((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium
127593-28-6 98%
250mg
$13.00
Aaron
AR000XWQ-100mg
Palladium, [(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-κP]]dichloro-, (SP-4-2)-
127593-28-6 98%
100mg
$8.00
abcr
AB268583-250 mg
Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), 98%; .
127593-28-6 98%
250 mg
€74.40 2023-07-20
Alichem
A019108510-10g
((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium
127593-28-6 95%
10g
627.00 USD
Ambeed
A565402-250mg
((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium
127593-28-6 98%
250mg
$18.0 2024-05-30
Chemenu
CM102814-5g
(S)-BINAP-PdCl2
127593-28-6 98%
5g
$215 2021-08-06
Crysdot LLC
CD52001387-1g
((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium
127593-28-6 98%
1g
$60 2024-07-18
eNovation Chemicals LLC
D916170-5g
Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)
127593-28-6 98%
5g
$260 2022-07-29
FUJIFILM
023-17403-1G
[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
127593-28-6
1g
JPY 50600 2023-09-15

[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Suppliers

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:127593-28-6)
CAI JING LI
18662931390
507167383@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:127593-28-6)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:127593-28-6)
TANG SI LEI
15026964105
2881489226@qq.com

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